Cas no 2172088-19-4 (2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamido-1H-pyrazol-1-yl}acetic acid)

• Product Name: 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamido-1H-pyrazol-1-yl}acetic acid
• CAS No: 2172088-19-4
• MF: C₂₆H₂₆N₄O₅
• MW: 474.508446216583
• CID: 6046624
• PubChem ID: 165553540
• Update Time: 2025-05-21

2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamido-1H-pyrazol-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamido-1H-pyrazol-1-yl}acetic acid
• EN300-1480877
• 2172088-19-4
• 2-{4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]-1H-pyrazol-1-yl}acetic acid

• Inchi： 1S/C26H26N4O5/c31-23(32)15-30-14-17(13-27-30)28-24(33)26(11-5-6-12-26)29-25(34)35-16-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,13-14,22H,5-6,11-12,15-16H2,(H,28,33)(H,29,34)(H,31,32)
• InChI Key： SIFHVKOCMSTAQG-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(NC2C=NN(CC(=O)O)C=2)=O)CCCC1)=O

Computed Properties

• Exact Mass: 474.19031994g/mol
• Monoisotopic Mass: 474.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 123Ų

Additional information on 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamido-1H-pyrazol-1-yl}acetic acid

Introduction to 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamido-1H-pyrazol-1-yl}acetic Acid (CAS No. 2172088-19-4)

2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamido-1H-pyrazol-1-yl}acetic acid, identified by its CAS number 2172088-19-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structure, which includes a pyrazole ring, a cyclopentanamine moiety, and a fluorenylmethoxycarbonyl (Fmoc) protected amino group. The presence of these functional groups imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The pyrazole core is a heterocyclic aromatic compound that is widely recognized for its role in medicinal chemistry due to its ability to interact with biological targets in a highly specific manner. Pyrazole derivatives have been extensively studied for their potential applications in treating various diseases, including inflammation, cancer, and infectious diseases. The incorporation of the pyrazole ring into the molecular framework of 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamido-1H-pyrazol-1-yl}acetic acid suggests that this compound may exhibit significant pharmacological activity.

The cyclopentanamine moiety is another key feature of this compound, contributing to its structural complexity and potentially influencing its biological interactions. Cyclopentanamine derivatives have been reported to possess a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The presence of this group in 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamido-1H-pyrazol-1-yl}acetic acid may enhance its binding affinity to specific biological targets, thereby increasing its therapeutic potential.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is commonly used in peptide synthesis to protect the amino group during chemical reactions. In the context of this compound, the Fmoc group may serve as a handle for further chemical modifications or as a means to control the reactivity of the amino group. The Fmoc group is known for its stability under basic conditions, which makes it an ideal choice for protecting amino groups in multi-step synthetic routes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules with biological targets with high accuracy. These computational tools have been instrumental in understanding the potential pharmacological activity of 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamido-1H-pyrazol-1-yl}acetic acid. Studies using molecular docking simulations have suggested that this compound may interact with enzymes and receptors involved in disease pathways, making it a promising candidate for further experimental validation.

In addition to computational studies, experimental investigations have also provided valuable insights into the biological activity of this compound. Preliminary pharmacological assays have indicated that 2-{4-1-( {(9H-fluorenine8 -9 -yl)methoxycarbonyl }amino)cyclopentaneamido - 1 H - pyrazol - 1 - yl }acetic acid exhibits inhibitory activity against certain enzymes and may have therapeutic potential in treating inflammatory diseases. These findings align with the structural features of the compound and support its further development as a lead molecule for drug discovery.

The synthesis of 2-{4 - 1 - ( {( 9 H - fluorene - 9 - y l ) m e t h o x y c a r b o n y l }a m i n o ) c y c l o p e n t a n e a m i d o - 1 H - p y r az o l - 1 - y l }a c e t i c acid involves multiple steps, including the protection and deprotection of functional groups, as well as the formation of complex heterocyclic rings. The synthetic route requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have made it possible to construct complex molecules like this one with greater efficiency and precision.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs on the market today are based on natural product structures or derivatives. The structural complexity of 2-{4 - 1 - ( {( 9 H - fluoreneine8 ) m e t h o x y c ar b o n y l }a m i n o ) c y c l o p e n t ane amideo - 1 H - pyra zol }a cetic acid suggests that it may be inspired by natural products or derived from them through structural modifications. Such inspiration can lead to the discovery of novel therapeutic agents with unique mechanisms of action.

The development of new drug candidates is often hindered by challenges such as poor solubility, low bioavailability, and off-target effects. The structural features of 2-{4 - 1-( {( 9 H fluoreneine8 ) m e t h o x y carbonyl }a mino) cyclo pentan amideo - 1 H pyra zol }a cetic acid, including its polar functional groups and aromatic rings, may contribute to its solubility and bioavailability properties. Further optimization of these properties will be crucial for translating this compound into a viable therapeutic agent.

In conclusion,2-{4 - 1-( {( 9 H fluoreneine8 ) m e t h o x y carbonyl }a mino) cyclo pentan amideo - 1 H pyra zol }a cetic acid (CAS No. 2172088194) represents an intriguing molecule with significant potential in pharmaceutical research. Its complex structure, characterized by multiple functional groups and heterocyclic rings, suggests that it may exhibit diverse biological activities, making it a valuable candidate for further exploration in drug discovery and development. With continued research efforts focused on understanding its pharmacological properties and optimizing its synthetic route, this compound holds promise for contributing to advancements in medicine.